Methyl 5-(3-methoxyphenyl)penta-2,4-dienoate

• CAS No.: 507222-39-1
• Molecular Formula: C13H14O3
• Molecular Weight: 218.25 g/mol
• IUPAC Name: methyl 5-(3-methoxyphenyl)penta-2,4-dienoate
• InChI: InChI=1S/C13H14O3/c1-15-12-8-5-7-11(10-12)6-3-4-9-13(14)16-2/h3-10H,1-2H3
• InChI Key: CLCOSIOXUJVIOE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C=CC=CC(=O)OC

Description

Methyl 5-(3-methoxyphenyl)penta-2,4-dienoate is a useful research compound. Its molecular formula is C13H14O3 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of potassium tert-butoxide (52 g) and tert-butanol (170 ml) was treated dropwise with a mixture of 3-methoxybenzaldehyde (30 g) and methyl crotonate (35 ml). The temperature of the reaction mixture rose to 80° C. during the addition and was then maintained for a further 3 hours at 65° C. The reaction mixture was cooled to room temperature, poured into ice/water and washed with diethyl ether. The aqueous phase was acidified with concentrated HCl and extracted with ethyl acetate. The organic phase was washed with brine, dried (MgSO4) and evaporated under reduced pressure to yield an orange oil. Yield 53.2 g. Used directly in the next step.